Cas no 21431-58-3 (1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-)

• Product Name: 1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-
• CAS No: 21431-58-3
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• CID: 288655
• PubChem ID: 30626
• Update Time: 2025-04-19

1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-
• 4-bromo-1,2-dimethyl-5-nitroimidazole
• 1,2-Dimethyl-4-brom-5-nitro-imidazol
• 4-Brom-1,2-dimethyl-5-nitro-1H-imidazol
• 4-bromo-1,2-dimethyl-5-nitro-1H-imidazole
• AC1L1JYG
• CHEMBL289285
• Imidazole, 4-bromo-1,2-dimethyl-5-nitro-
• SureCN8345199
• starbld0031695
• EN300-54555
• 4-Bromo-1,2-dimethyl-5-nitro-1H-imidazole #
• ZNTMHCHYIKJJMI-UHFFFAOYSA-N
• 21431-58-3
• SCHEMBL8345199
• DTXSID60175703

• Inchi： 1S/C5H6BrN3O2/c1-3-7-4(6)5(8(3)2)9(10)11/h1-2H3
• InChI Key： ZNTMHCHYIKJJMI-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N(C)C(C)=N1

Computed Properties

• Exact Mass: 218.96438
• Monoisotopic Mass: 218.964339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.89
• Boiling Point: 327°Cat760mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.66
• PSA: 60.96